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Compound of Interest

Compound Name: Methyl 3,4-dichlorobenzoate

Cat. No.: B185966

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of methyl
3,4-dichlorobenzoate, a chemical compound of interest in various research and development
applications. This document outlines its key physical properties and provides standardized
experimental protocols for their determination, ensuring accuracy and reproducibility in a
laboratory setting.

Physicochemical Data Summary

The accurate determination of a compound's melting and boiling points is fundamental to its
characterization, providing insights into its purity and physical state under varying
temperatures. The data for methyl 3,4-dichlorobenzoate is summarized below.

Property Value
Melting Point 45 °C[1] (44.7 °C[2])
Boiling Point Data not available

Note: While a specific boiling point for methyl 3,4-dichlorobenzoate is not readily available in
the cited literature, the boiling point of its isomer, methyl 2,4-dichlorobenzoate, is reported as
239 °C.
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Experimental Protocols

The following sections detail standardized methodologies for the experimental determination of
the melting and boiling points of organic compounds like methyl 3,4-dichlorobenzoate.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. This is a critical indicator of a compound's purity, with impurities typically causing a
depression and broadening of the melting range.

Methodology: Capillary Method

Sample Preparation: A small amount of the crystalline solid is finely ground and packed into
a capillary tube, which is sealed at one end.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a
heating block and a thermometer.

e Heating: The sample is heated at a controlled, slow rate.

o Observation: The temperature at which the substance begins to melt (the first appearance of
liquid) and the temperature at which it becomes completely liquid are recorded. This range is
reported as the melting point.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Methodology: Distillation Method

o Apparatus Setup: The liquid sample is placed in a distillation flask connected to a condenser
and a collection flask. A thermometer is positioned so that its bulb is just below the side arm
of the flask, ensuring it measures the temperature of the vapor as it passes into the
condenser.

e Heating: The liquid is heated to its boiling point.
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e Equilibrium: The temperature is recorded when it stabilizes, indicating that the vapor and
liquid are in equilibrium. This stable temperature is the boiling point.

Logical Workflow for Physicochemical Property
Determination

The following diagram illustrates the logical workflow for the determination of the melting and
boiling points of a chemical compound.
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Workflow for Physical Property Determination
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Caption: Workflow for determining melting and boiling points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b185966#methyl-3-4-dichlorobenzoate-melting-point-
and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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